Cas no 65095-13-8 (1H-benzotriazole-1-carbonyl chloride)
65095-13-8 structure
Product Name:1H-benzotriazole-1-carbonyl chloride
CAS No:65095-13-8
MF:C7H4ClN3O
MW:181.579159736633
CID:876106
PubChem ID:3694189
Update Time:2025-08-01
1H-benzotriazole-1-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-benzotriazole-1-carbonyl chloride
- Benzotriazole-1-carbonyl chloride
- 1-benzotriazole carboxylic acid chloride
- 1-benzotriazolecarbonyl chloride
- 1-benzotriazolide carboxylic acid chloride
- 1-CHLOROCARBONYLBENZOTRIAZOLE
- benzotriazole-1-carboxylic acid chloride
- N-1-benzotriazole carboxylic acid chloride
- BENZOTRIAZOLE-1-CARBONYL CHLORIDE TECH.
- 65095-13-8
- SCHEMBL427058
- DTXSID20395147
- AHZRGSIAWPDNOS-UHFFFAOYSA-N
- DB-073571
- 1H-benzo[d][1,2,3]triazole-1-carbonyl chloride
-
- Inchi： 1S/C7H4ClN3O/c8-7(12)11-6-4-2-1-3-5(6)9-10-11/h1-4H
- InChI Key： AHZRGSIAWPDNOS-UHFFFAOYSA-N
- SMILES： ClC(N1C2C=CC=CC=2N=N1)=O
Computed Properties
- Exact Mass: 181.00400
- Monoisotopic Mass: 181.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 47.8A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.57
- Melting Point: 51-55 °C(lit.)
- Boiling Point: 335.9°C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: 1.716
- PSA: 47.78000
- LogP: 1.63820
- Solubility: Not available
1H-benzotriazole-1-carbonyl chloride Security Information
- Hazardous Material transportation number：UN 3131 4.3/PG 2
- WGK Germany：3
- Hazard Category Code： 22-34
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R22; R34
1H-benzotriazole-1-carbonyl chloride Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-benzotriazole-1-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-233966-1g |
Benzotriazole-1-carbonyl chloride, |
65095-13-8 | 1g |
￥1504.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-233966-1 g |
Benzotriazole-1-carbonyl chloride, |
65095-13-8 | 1g |
￥1,504.00 | 2023-07-11 |
1H-benzotriazole-1-carbonyl chloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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